Cas no 18546-37-7 ((3R,4S)-3,4,5-trihydroxypentanal)

(3R,4S)-3,4,5-trihydroxypentanal structure
18546-37-7 structure
Product Name:(3R,4S)-3,4,5-trihydroxypentanal
CAS No:18546-37-7
MF:C5H10O4
MW:134.130502223969
MDL:MFCD00132941
CID:51073
PubChem ID:6994527
Update Time:2025-04-18

(3R,4S)-3,4,5-trihydroxypentanal Chemical and Physical Properties

Names and Identifiers

    • 2-Deoxy-L-ribose
    • L-ERYTHRO-PENTOFURANOSE
    • L-erythro-Pentose, 2-deoxy-
    • (3R,4S)-3,4,5-Trihydroxypentanal
    • 2-deoxy-L-erythro-pentose
    • L-2-deoxyribose
    • L-erythro-2-deoxy-pentose
    • L-erythro-2-Desoxy-pentose
    • L-erythro-3,4,5-Trihydroxy-valeraldehyd
    • L-erythro-Pentose,2-deoxy
    • L-threo-2-deoxy-pentose
    • tetrahydrofuran-2,4-diol
    • 2-Deoxy-L-ribose,99%
    • 2-DEOXY-L-RIBOSE 99%
    • 2-Deoxy-L-ribose ,98%
    • MFCD09880214
    • 2-Deoxy-L-ribose, >=97.0% (TLC)
    • Q6456094
    • AKOS006282569
    • AM83958
    • SCHEMBL574324
    • GS-3353
    • (3R,4S)-3,4,5-tris(oxidanyl)pentanal
    • AKOS015855817
    • CHEBI:27816
    • ASJSAQIRZKANQN-UHNVWZDZSA-N
    • A812964
    • 18546-37-7
    • L-erythro-Pentose,2-deoxy-
    • DTXSID50939972
    • GEO-00902
    • MD00252
    • HY-W012670
    • (3R,4S)-3,4,5-trihydroxypentanal
    • MDL： MFCD00132941
    • Inchi： 1S/C5H10O4/c6-2-1-4(8)5(9)3-7/h2,4-5,7-9H,1,3H2/t4-,5+/m1/s1
    • InChI Key： ASJSAQIRZKANQN-UHNVWZDZSA-N
    • SMILES： O[C@H](CC=O)[C@H](CO)O

Computed Properties

  • Exact Mass: 134.05800
  • Monoisotopic Mass: 134.058
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 83
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: -2.3
  • Topological Polar Surface Area: 77.8A^2

Experimental Properties

  • Color/Form: Not available
  • Density: 1.0590 (rough estimate)
  • Melting Point: 69-72 ºC
  • Boiling Point: 379.7°C at 760 mmHg
  • Flash Point: 197.6±24.4 °C
  • Refractive Index: 1.4050 (estimate)
  • PSA: 69.92000
  • LogP: -1.55310
  • Solubility: Not available
  • Specific Rotation: 57 º (c=0.9 H2O after 24h)

(3R,4S)-3,4,5-trihydroxypentanal Security Information

(3R,4S)-3,4,5-trihydroxypentanal Customs Data

  • HS CODE：2940000000
  • Customs Data：

    China Customs Code:

    2912491000

    Overview:

    2912491000. Aldehydes and alcohols. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Summary:

    2912491000. other aldehyde-alcohols. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

(3R,4S)-3,4,5-trihydroxypentanal Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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Alichem
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 18546-37-7 95%
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Fluorochem
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Fluorochem
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Fluorochem
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SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
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 ￥76 2024-05-25

(3R,4S)-3,4,5-trihydroxypentanal Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:18546-37-7)(3R,4S)-3,4,5-trihydroxypentanal
Order Number:A812964
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:07
Price ($):199.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:18546-37-7)2-脱氧-L-核糖
Order Number:LE26998410
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 13:00
Price ($):discuss personally
Email:18501500038@163.com
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:18546-37-7)2-Deoxy-L-ribose
Order Number:NC10841
Stock Status:
Quantity:10g
Purity:97%
Pricing Information Last Updated:Friday, 18 July 2025 16:10
Price ($):Price inquiry
Email:sales@newcanbio.com

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:18546-37-7)(3R,4S)-3,4,5-trihydroxypentanal
A812964
Purity:99%
Quantity:25g
Price ($):199.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:18546-37-7)2-脱氧-L-核糖
LE26998410
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email